3-(Furan-2-ylmethyl)-5,6-dimethyl-2-[(5-oxo-1,2-dihydropyrazol-3-yl)methylsulfanyl]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-(furan-2-ylmethyl)-5,6-dimethyl-2-[(5-oxo-1,2-dihydropyrazol-3-yl)methylsulfanyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H16N4O3S2/c1-9-10(2)26-15-14(9)16(23)21(7-12-4-3-5-24-12)17(18-15)25-8-11-6-13(22)20-19-11/h3-6H,7-8H2,1-2H3,(H2,19,20,22)
• InChI Key: SEUAQWCXDCUDPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC3=CC(=O)NN3)CC4=CC=CO4)C
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 956395-07-6

Description

3-(Furan-2-ylmethyl)-5,6-dimethyl-2-[(5-oxo-1,2-dihydropyrazol-3-yl)methylsulfanyl]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of compounds with complex heterocyclic structures, such as pyrimidine derivatives, is of significant interest due to their potential biological activities. For instance, Aniskova et al. (2017) explored the synthesis of compounds in the pyrimidine series, highlighting the importance of arylmethylidene derivatives of furan-2(3H)-ones as building blocks for various heterocyclic compounds. These synthesized compounds demonstrated pronounced plant-growth regulatory activity, suggesting potential agricultural applications (Aniskova, Grinev, & Yegorova, 2017).

Sirakanyan et al. (2015) investigated the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones, leading to the synthesis of new heterocyclic systems with thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties. These compounds showed promising antimicrobial activity against Staphylococcus aureus, underscoring their potential in developing new antimicrobial agents (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Material Science and Fluorescence

In the realm of materials science, Yokota et al. (2012) synthesized new fluorescent compounds based on benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides. These compounds exhibited strong solid-state fluorescence, making them potential candidates for applications in optoelectronic devices and fluorescent materials (Yokota et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to exhibit anticancer activity . They might target specific proteins or enzymes in cancer cells, disrupting their normal function and leading to cell death.

Mode of Action

These compounds might interact with their targets through covalent bonding or non-covalent interactions such as hydrogen bonding, van der Waals forces, or electrostatic interactions. This can alter the conformation of the target protein or enzyme, inhibiting its function .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound targets a protein involved in cell division, it might disrupt the cell cycle, preventing cancer cells from proliferating .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as solubility, stability, and molecular size can influence how the compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. In general, if the compound is effective, it might lead to the death of cancer cells, slowing the progression of the disease .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the compound might be more effective at a certain pH or less stable at high temperatures .